Cas no 1361714-96-6 (2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl)

• Product Name: 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl
• CAS No: 1361714-96-6
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• CID: 4994120
• Update Time: 2025-06-14

2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl2F3NO3/c14-8-2-1-3-9(15)12(8)7-4-5-11(22-13(16,17)18)10(6-7)19(20)21/h1-6H
• InChI Key： QZUQLJFXHBOPLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)[N+](=O)[O-])OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 5.8
• Topological Polar Surface Area: 55

Additional information on 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl

Comprehensive Analysis of 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl (CAS No. 1361714-96-6)

The compound 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl (CAS No. 1361714-96-6) is a highly specialized aromatic biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring chloro, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated organic compounds like 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl has surged, driven by their enhanced stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis methods, as industries seek eco-friendly alternatives. The compound's nitro group and trifluoromethoxy moiety are particularly noteworthy, as they often contribute to improved binding affinity in target molecules, a topic frequently explored in medicinal chemistry forums and publications.

From a technical perspective, CAS No. 1361714-96-6 exhibits remarkable thermal stability, making it suitable for high-temperature reactions. Its chloro-substituted biphenyl core is a common scaffold in ligand design, especially for enzyme inhibition studies. Laboratories specializing in high-throughput screening often inquire about its purity standards and synthetic routes, reflecting its relevance in precision chemistry. Additionally, its electron-withdrawing groups are instrumental in modulating electronic properties, a key consideration in material science applications.

The compound's role in agrochemical innovation is another hot topic. With global attention on food security and pesticide efficiency, 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl is studied for its potential as a precursor to novel herbicides or fungicides. Its lipophilic character, imparted by the trifluoromethoxy group, enhances membrane permeability—a critical factor in crop protection formulations. This aligns with searches for "next-gen agrochemical intermediates" and "fluorine in agriculture," which trend in scientific databases.

Quality control and analytical methods for 1361714-96-6 are also frequently discussed. Advanced techniques like HPLC, GC-MS, and NMR spectroscopy are employed to verify its structural integrity, addressing queries about "purity analysis of biphenyl derivatives." Furthermore, its storage conditions—often under inert atmospheres to preserve reactivity—are a common concern among purchasers, highlighting the need for detailed technical documentation.

In summary, 2,6-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl (CAS No. 1361714-96-6) bridges multiple disciplines, from pharmaceutical R&D to sustainable agriculture. Its multifaceted applications and structural features continue to inspire innovation, making it a compound of enduring interest in both academic and industrial settings.